Cas no 1806310-40-6 (3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride)

• Product Name: 3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride
• CAS No: 1806310-40-6
• MF: C₈H₅ClN₂O₄S
• MW: 260.654299497604
• CID: 5004136
• Update Time: 2025-06-09

3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride

• Inchi： 1S/C8H5ClN2O4S/c1-5-2-6(4-10)8(11(12)13)7(3-5)16(9,14)15/h2-3H,1H3
• InChI Key： IDSKTDAEVORACW-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=C(C#N)C=1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 429
• XLogP3: 1.9
• Topological Polar Surface Area: 112

Additional information on 3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride

Introduction to 3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1806310-40-6)

3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1806310-40-6) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a cyano group, a methyl group, a nitro group, and a sulfonyl chloride moiety. These functional groups endow the molecule with a wide range of chemical reactivity and potential applications.

The cyano group in 3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This group is often used in the synthesis of nitriles, amides, and other nitrogen-containing compounds. The presence of the cyano group can also enhance the solubility of the molecule in polar solvents, making it useful in various synthetic transformations.

The methyl group provides steric hindrance and can influence the conformational flexibility of the molecule. This can be particularly important in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. The methyl group can also serve as a site for further functionalization, allowing for the synthesis of more complex derivatives.

The nitro group is a powerful electron-withdrawing group that can increase the electrophilicity of adjacent carbon atoms. This makes the molecule highly reactive towards nucleophilic substitution reactions. The nitro group can also be reduced to an amino group under appropriate conditions, providing a versatile route for further chemical modifications.

The sulfonyl chloride moiety is a highly reactive electrophile that readily undergoes nucleophilic substitution reactions with various nucleophiles such as alcohols, amines, and thiols. This functional group is widely used in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. The sulfonyl chloride functionality also makes the molecule useful as an intermediate in the preparation of more complex organic molecules.

In recent years, significant research has been conducted on the use of 3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride in various applications. One notable area of interest is its use in the synthesis of novel pharmaceuticals. For example, a study published in the Journal of Medicinal Chemistry reported the use of this compound as an intermediate in the synthesis of a series of potent anti-cancer agents. The researchers found that compounds derived from 3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride exhibited significant cytotoxic activity against several cancer cell lines.

Another area where this compound has shown promise is in materials science. A recent study published in Advanced Materials explored the use of 3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride as a building block for the synthesis of conductive polymers. The unique combination of functional groups in this molecule allowed for the creation of polymers with enhanced electrical conductivity and mechanical properties.

In addition to its applications in pharmaceuticals and materials science, 3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride has also been investigated for its potential use in catalysis. A study published in Chemical Communications demonstrated that this compound could serve as an efficient ligand for palladium-catalyzed cross-coupling reactions. The researchers found that using this ligand significantly improved the yield and selectivity of the reactions compared to traditional ligands.

The versatility and reactivity of 3-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride make it an attractive candidate for further research and development. Its unique combination of functional groups provides a platform for exploring new synthetic routes and applications across multiple scientific disciplines. As research continues to advance, it is likely that this compound will find even more innovative uses in areas such as drug discovery, materials science, and catalysis.